Cas no 55683-37-9 (Propargyl-PEG1-acid)

• Product Name: Propargyl-PEG1-acid
• CAS No: 55683-37-9
• MF: C₆H₈O₃
• MW: 128.125922203064
• MDL: MFCD10689189
• CID: 944311
• PubChem ID: 287934
• Update Time: 2025-06-14

Propargyl-PEG1-acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Propynyloxy)propanoic acid
• 3-prop-2-ynoxypropanoic acid
• 3-(prop-2-yn-1-yloxy)propanoic acid
• AC1L68G1
• AC1Q5WFJ
• CTK5A4005
• MolPort-011-493-153
• NSC148228
• Propanoic acid, 3-(2-propynyloxy)-
• Propargyl-PEG1-acid；Propargyl-PEG1-COOH
• GMFDYXLFHSFUHE-UHFFFAOYSA-N
• Propargyl-PEG1-Acid
• 3-(Prop-2-ynyloxy)propionic acid
• 3-(2-Propynyloxy)propanoic acid #
• NE36700
• AK332002
• Z1516349040
• NSC-148228
• DTXSID70302043
• Alkyne-PEG1-COOH
• DB-128110
• CS-0108409
• 55683-37-9
• MFCD10689189
• 3-(Prop-2-ynyloxy)propanoic acid
• SY128339
• 3-(prop-2-yn-1-yloxy)propanoicacid
• A937220
• HY-130504
• Z362807240
• AKOS009262425
• DS-12476
• 3-(2-Propyn-1-yloxy)propanoic Acid
• SCHEMBL3489828
• Propargyl-PEG1-COOH
• EN300-118233
• BP-21981
• Propargyl-PEG1-acid

• MDL： MFCD10689189
• Inchi： 1S/C6H8O3/c1-2-4-9-5-3-6(7)8/h1H,3-5H2,(H,7,8)
• InChI Key： GMFDYXLFHSFUHE-UHFFFAOYSA-N
• SMILES： O(CC#C)CCC(=O)O

Computed Properties

• Exact Mass: 128.04734
• Monoisotopic Mass: 128.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: -0.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 74-76℃
• Boiling Point: 265.8±20.0 °C at 760 mmHg
• Flash Point: 113.9±15.3 °C
• PSA: 46.53
• LogP: 0.11090
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Propargyl-PEG1-acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on Propargyl-PEG1-acid

Recent Advances in the Application of Propargyl-PEG1-acid (CAS: 55683-37-9) in Chemical Biology and Pharmaceutical Research

Propargyl-PEG1-acid (CAS: 55683-37-9) is a bifunctional linker molecule that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in bioconjugation, drug delivery, and proteomics. This compound features a propargyl group and a carboxylic acid functional group, connected by a polyethylene glycol (PEG) spacer, making it an ideal candidate for click chemistry reactions and the modification of biomolecules. Recent studies have explored its utility in the development of novel therapeutics, diagnostic tools, and biomaterials, highlighting its potential to address current challenges in the field.

One of the most notable applications of Propargyl-PEG1-acid is in the field of targeted drug delivery. Researchers have utilized its propargyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the precise attachment of drug molecules to targeting ligands or nanoparticles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful conjugation of Propargyl-PEG1-acid to a tumor-targeting peptide, resulting in enhanced cellular uptake and reduced off-target effects in preclinical models of breast cancer. The study reported a significant improvement in therapeutic efficacy, with a 40% reduction in tumor volume compared to non-targeted controls.

In addition to drug delivery, Propargyl-PEG1-acid has been employed in the development of activity-based probes (ABPs) for proteomic studies. Its ability to form stable triazole linkages with azide-containing molecules has facilitated the design of probes that can selectively label and identify active enzymes in complex biological systems. A recent publication in ACS Chemical Biology detailed the use of Propargyl-PEG1-acid in the synthesis of a fluorescent ABP for detecting cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The probe exhibited high specificity and sensitivity, enabling real-time monitoring of protease activity in live cells.

Another emerging application of Propargyl-PEG1-acid is in the field of biomaterial engineering. Researchers have leveraged its bifunctional nature to create crosslinked hydrogels with tunable mechanical properties and degradation rates. A 2024 study in Biomaterials Science reported the development of a Propargyl-PEG1-acid-based hydrogel that could be selectively degraded by matrix metalloproteinases (MMPs), enzymes that are overexpressed in tumor microenvironments. This hydrogel system showed promise as a responsive drug delivery platform, releasing therapeutic payloads in a spatially and temporally controlled manner.

Despite its numerous advantages, the use of Propargyl-PEG1-acid is not without challenges. Issues such as potential cytotoxicity of copper catalysts in CuAAC reactions and the need for optimized reaction conditions have been highlighted in recent literature. However, ongoing research aims to address these limitations through the development of copper-free click chemistry strategies and the exploration of alternative conjugation methods. For instance, a 2023 study in Chemical Communications introduced a strain-promoted alkyne-azide cycloaddition (SPAAC) approach using Propargyl-PEG1-acid, which eliminated the need for cytotoxic copper catalysts and improved biocompatibility.

In conclusion, Propargyl-PEG1-acid (CAS: 55683-37-9) continues to be a valuable tool in chemical biology and pharmaceutical research, with its applications spanning drug delivery, proteomics, and biomaterial engineering. Recent advancements have demonstrated its potential to improve therapeutic outcomes and advance our understanding of biological systems. Future research will likely focus on refining its use in vivo and expanding its applications to new areas, such as immunotherapy and regenerative medicine. As the field progresses, Propargyl-PEG1-acid is poised to play an increasingly important role in the development of next-generation biomedical technologies.